Cas no 62806-87-5 (Benzene, 1-(3-chloropropoxy)-3-methyl-)

• Product Name: Benzene, 1-(3-chloropropoxy)-3-methyl-
• CAS No: 62806-87-5
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 1640539
• PubChem ID: 12760306
• Update Time: 2025-10-21

Benzene, 1-(3-chloropropoxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(3-chloropropoxy)-3-methyl-
• 1-(3-chloropropoxy)-3-methylbenzene
• 3-(3-methyl-phenoxy)-1- chloro-propane
• 1-chloro-3-(3-methylphenoxy)propane
• AKOS000146605
• 1-chloro-3-(3-methyl-phenoxy)-propane
• SCHEMBL7323942
• YHHSOJRBOXOGFK-UHFFFAOYSA-N
• 3-(3-methylphenoxy)-propylchloride
• DB-190396
• DTXSID60509206
• CS-0116907
• 62806-87-5

• Inchi： 1S/C10H13ClO/c1-9-4-2-5-10(8-9)12-7-3-6-11/h2,4-5,8H,3,6-7H2,1H3
• InChI Key： YHHSOJRBOXOGFK-UHFFFAOYSA-N
• SMILES： ClCCCOC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 184.06559
• Monoisotopic Mass: 184.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-(3-chloropropoxy)-3-methyl-

Benzene, 1-(3-chloropropoxy)-3-methyl-

Benzene, 1-(3-chloropropoxy)-3-methyl- (CAS No. 62806-87-5) is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its benzene ring substituted with a methyl group at the 3-position and a 3-chloropropoxy group at the 1-position. The combination of these substituents imparts distinct chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of Benzene, 1-(3-chloropropoxy)-3-methyl- typically involves multi-step reactions, often utilizing Friedel-Crafts alkylation or other electrophilic substitution methods. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the production process.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, it has been employed in the development of high-performance polymers and thermosetting resins. The presence of the chloropropoxy group introduces hydrophilic properties, which can be advantageous in applications requiring controlled wettability or adhesion. Furthermore, its aromatic ring provides stability and rigidity to the molecular structure, making it suitable for high-temperature applications.

In the field of pharmaceuticals, Benzene, 1-(3-chloropropoxy)-3-methyl- has shown potential as a building block for drug development. Its structure allows for functionalization at multiple sites, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent studies have focused on its role in inhibiting certain enzymes associated with neurodegenerative diseases, highlighting its potential therapeutic value.

The chemical stability of this compound is another key attribute that contributes to its utility. Under normal conditions, it exhibits resistance to oxidation and degradation, making it suitable for long-term storage and use in demanding environments. However, its reactivity under specific conditions can be harnessed for targeted transformations in organic synthesis.

From an environmental perspective, understanding the fate and transport of Benzene, 1-(3-chloropropoxy)-3-methyl- in natural systems is crucial for risk assessment and regulatory purposes. Recent research has employed computational modeling to predict its behavior in aquatic environments, providing insights into its potential bioaccumulation and toxicity to aquatic organisms.

In conclusion, Benzene, 1-(3-chloropropoxy)-3-methyl- (CAS No. 62806-87-5) stands out as a multifaceted compound with diverse applications across various industries. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new possibilities for this compound, its significance in both scientific exploration and industrial innovation is expected to grow further.